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Compound of Interest

Compound Name: 4-Chloro-N-isopropylpicolinamide

CAS No.: 604813-08-3

Cat. No.: B1322756

Get Quote

This technical guide provides a comprehensive overview of 4-Chloro-N-
isopropylpicolinamide, a picolinamide derivative of interest to researchers and professionals

in drug discovery and development. This document delves into its fundamental chemical

properties, outlines a probable synthetic route, and discusses its potential applications and

mechanisms of action, grounded in established chemical principles and data from analogous

compounds.

Introduction and Chemical Identity
4-Chloro-N-isopropylpicolinamide, identified by the CAS Number 604813-08-3, is a

substituted pyridine carboxamide.[1][2][3] Picolinamides, as a class, are prevalent scaffolds in

medicinal chemistry, forming the core of numerous biologically active compounds. The

presence of a chlorine atom on the pyridine ring and an isopropyl amide group are key

structural features that are anticipated to modulate its physicochemical properties and

biological activity. While extensive research on this specific analogue is not widely published,

its structural similarity to other well-studied picolinamides, such as 4-Chloro-N-

methylpicolinamide, suggests its potential as a valuable intermediate in the synthesis of novel

therapeutic agents, particularly in the realm of kinase inhibitors.[4]
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-Chloro-N-
isopropylpicolinamide is fundamental for its application in synthetic chemistry and drug

design. These properties influence its solubility, reactivity, and pharmacokinetic profile.

Property Value Source

Molecular Formula C₉H₁₁ClN₂O [1]

Molecular Weight 198.65 g/mol [1][2][3]

CAS Number 604813-08-3 [1][2][3]

Boiling Point (Predicted) 331.6±27.0 °C at 760 mmHg [3]

Density (Predicted) 1.180±0.06 g/cm³ [3]

Flash Point (Predicted) 154.4 °C [3]

pKa (Predicted) 13.11±0.46

InChI Key
HTSYGJDVLDXZEN-

UHFFFAOYSA-N
[3]

Synthesis and Purification
While a specific, validated protocol for the synthesis of 4-Chloro-N-isopropylpicolinamide is

not readily available in peer-reviewed literature, a plausible and efficient synthetic route can be

extrapolated from established methods for analogous N-substituted picolinamides. The

following proposed synthesis is based on the well-documented amidation of a picolinic acid

derivative.

Proposed Synthetic Workflow:
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Step 1: Acid Chloride Formation

Step 2: Amide Coupling Step 3: Purification
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4-Chloro-N-isopropylpicolinamide

Nucleophilic Acyl Substitution

Isopropylamine Crude Product Column Chromatography
Purification

Pure 4-Chloro-N-isopropylpicolinamide
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Caption: Proposed synthesis of 4-Chloro-N-isopropylpicolinamide.

Experimental Protocol (Hypothetical):
Step 1: Formation of 4-Chloropicolinoyl Chloride

To a solution of 4-chloropicolinic acid in an inert solvent (e.g., dichloromethane or toluene),

add an excess of a chlorinating agent such as thionyl chloride or oxalyl chloride, along with a

catalytic amount of dimethylformamide (DMF).

The reaction mixture is stirred at room temperature or gently heated until the evolution of gas

ceases, indicating the completion of the reaction.

The excess chlorinating agent and solvent are removed under reduced pressure to yield the

crude 4-chloropicolinoyl chloride, which is often used in the next step without further

purification.

Causality: The activation of the carboxylic acid to the more reactive acid chloride is a critical

step to facilitate the subsequent nucleophilic attack by the less nucleophilic isopropylamine.
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Step 2: Amidation with Isopropylamine

The crude 4-chloropicolinoyl chloride is dissolved in a suitable aprotic solvent, such as

dichloromethane or tetrahydrofuran (THF).

The solution is cooled in an ice bath, and a solution of isopropylamine and a non-nucleophilic

base (e.g., triethylamine or diisopropylethylamine) in the same solvent is added dropwise.

The base is necessary to neutralize the hydrochloric acid generated during the reaction.

The reaction is allowed to warm to room temperature and stirred until completion, which can

be monitored by thin-layer chromatography (TLC).

Causality: The use of a non-nucleophilic base is crucial to prevent its competition with

isopropylamine in reacting with the acid chloride. The dropwise addition at low temperature

helps to control the exothermic nature of the reaction.

Step 3: Work-up and Purification

Upon completion, the reaction mixture is washed sequentially with a dilute aqueous acid

(e.g., 1M HCl) to remove excess amine and base, followed by a saturated aqueous solution

of sodium bicarbonate to remove any unreacted acid chloride, and finally with brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and

the solvent is evaporated under reduced pressure to yield the crude 4-Chloro-N-
isopropylpicolinamide.

The crude product is then purified by column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure

product.

Self-Validation: The purity of the final compound should be confirmed by analytical techniques

such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance

(NMR) spectroscopy, and Mass Spectrometry (MS) to verify its structure and confirm the

absence of impurities.

Potential Mechanism of Action and Applications
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Given the limited direct research on 4-Chloro-N-isopropylpicolinamide, its potential

mechanism of action and applications are inferred from the activities of structurally related

molecules. The N-methyl analogue, 4-Chloro-N-methylpicolinamide, is a known intermediate in

the synthesis of multi-kinase inhibitors like Sorafenib and Regorafenib.[4] These drugs are

crucial in oncology, targeting pathways involved in tumor cell proliferation and angiogenesis.

Hypothetical Signaling Pathway Inhibition:
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Caption: Hypothetical inhibition of the RAF/MEK/ERK pathway.
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It is plausible that 4-Chloro-N-isopropylpicolinamide could serve as a key building block for

the synthesis of novel kinase inhibitors. The isopropyl group, being larger and more lipophilic

than a methyl group, could influence the binding affinity and selectivity of the final compound

for the kinase's active site. This modification could potentially lead to derivatives with improved

potency, altered kinase selectivity profiles, or enhanced pharmacokinetic properties.

Conclusion
4-Chloro-N-isopropylpicolinamide is a chemical entity with significant potential as a versatile

intermediate in medicinal chemistry. With a molecular weight of 198.65 g/mol , its synthesis can

be reliably achieved through standard amidation procedures. While direct biological data is

scarce, its structural analogy to precursors of potent kinase inhibitors suggests a promising role

in the development of next-generation targeted therapies. Further investigation into the

synthesis of derivatives and their subsequent biological evaluation is warranted to fully

elucidate the potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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